- Preparation of 1,3-dihydro-2H-indol-2-ones with selective binding affinity for the V1b arginine-vasopressin receptor for pharmaceutical use, World Intellectual Property Organization, , ,
Cas no 96187-75-6 (6-Chloro-5-methylindoline-2,3-dione)
96187-75-6 structure
Product Name:6-Chloro-5-methylindoline-2,3-dione
CAS No:96187-75-6
MF:C9H6ClNO2
MW:195.602441310883
CID:800114
PubChem ID:21905861
Update Time:2025-09-17
6-Chloro-5-methylindoline-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2,3-dione,6-chloro-5-methyl-
- 6-CHLORO- 5-METHYLISATIN
- 6-chloro-5-methyl-1H-indole-2,3-dione
- 5-Methyl-6-chlorisatin
- 6-Chlor-5-methyl-indolin-2,3-dion
- 6-chloro-5-methyl-indoline-2,3-dione
- 6-Chloro-5-methyl-1H-indole-2,3-dione (ACI)
- DB-080410
- 6-Chloro-5-methylindoline-2,3-dione
- DTXSID10619844
- F75491
- 96187-75-6
- SCHEMBL4590070
- CS-0139770
- 1H-Indole-2,3-dione, 6-chloro-5-methyl-
- AKOS006292140
- SB65968
- BS-48602
- 6-Chloro-5-methylisatin
-
- Inchi： 1S/C9H6ClNO2/c1-4-2-5-7(3-6(4)10)11-9(13)8(5)12/h2-3H,1H3,(H,11,12,13)
- InChI Key： PDNPCCKRVLBASB-UHFFFAOYSA-N
- SMILES： O=C1C(=O)C2C(=CC(=C(C)C=2)Cl)N1
Computed Properties
- Exact Mass: 195.00900
- Monoisotopic Mass: 195.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.2A^2
Experimental Properties
- PSA: 46.17000
- LogP: 1.92120
6-Chloro-5-methylindoline-2,3-dione Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Chloro-5-methylindoline-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C602198-25mg |
6-Chloro-5-methylindoline-2,3-dione |
96187-75-6 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C602198-50mg |
6-Chloro-5-methylindoline-2,3-dione |
96187-75-6 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C602198-250mg |
6-Chloro-5-methylindoline-2,3-dione |
96187-75-6 | 250mg |
$ 80.00 | 2022-06-06 | ||
| Chemenu | CM241074-250mg |
6-Chloro-5-methylindoline-2,3-dione |
96187-75-6 | 95%+ | 250mg |
$58 | 2024-07-18 | |
| Chemenu | CM241074-1g |
6-Chloro-5-methylindoline-2,3-dione |
96187-75-6 | 95%+ | 1g |
$174 | 2024-07-18 | |
| Ambeed | A608654-100mg |
6-Chloro-5-methylindoline-2,3-dione |
96187-75-6 | 97% | 100mg |
$30.0 | 2025-04-14 | |
| Ambeed | A608654-250mg |
6-Chloro-5-methylindoline-2,3-dione |
96187-75-6 | 97% | 250mg |
$63.0 | 2025-04-14 | |
| Ambeed | A608654-1g |
6-Chloro-5-methylindoline-2,3-dione |
96187-75-6 | 97% | 1g |
$135.0 | 2025-04-14 | |
| eNovation Chemicals LLC | Y1224584-1g |
6-Chloro-5-methylindoline-2,3-dione |
96187-75-6 | 95% | 1g |
$400 | 2024-06-03 | |
| Aaron | AR01E9V2-100mg |
6-CHLORO-5-METHYLISATIN |
96187-75-6 | 98% | 100mg |
$38.00 | 2025-02-11 |
6-Chloro-5-methylindoline-2,3-dione Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
Reference
- Synthesis of 3,4-dihydro-1,4-ethenonaphthalen-2(1H)-ones by benzyne cycloadditions, Journal of Chemical Research, 1993, (12), 474-5
Production Method 3
Reaction Conditions
1.1 Reagents: Sulfuric acid
1.2 Solvents: Acetic acid
1.2 Solvents: Acetic acid
Reference
- Synthesis and In Vitro Antitumor Activity of Thiophene Analogues of 5-Chloro-5,8-dideazafolic Acid and 2-Methyl-2-desamino-5-chloro-5,8-dideazafolic Acid, Bioorganic & Medicinal Chemistry, 2002, 10(6), 2067-2076
Production Method 4
Reaction Conditions
Reference
- Preparation and use of dihydroindolone derivatives as vasopressin receptor ligands, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- Novel 1,3-dihydro-2H-indol-2-ones, preparation, pharmaceutical compositions containing same and use for treating pathologies involving arginine-vasopressin receptors, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
Reference
- Preparation of N-oxoindolylpyrrolidine-2-carboxamides and analogs as vasopressin V1a and V1b receptor ligands, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
- Synthesis of thiazolo[2',3':3,4][1,2,4]triazino[5,6-b]indole from 4,5-disubstituted isatin, Journal of the Bangladesh Chemical Society, 2000, 13, 47-51
6-Chloro-5-methylindoline-2,3-dione Raw materials
6-Chloro-5-methylindoline-2,3-dione Preparation Products
6-Chloro-5-methylindoline-2,3-dione Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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